N-[(4-fluorophenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
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Description
N-[(4-fluorophenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C19H15FN6OS and its molecular weight is 394.43. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
One of the primary applications of compounds related to N-[(4-fluorophenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide is in anticancer research. For instance, derivatives of this compound have been investigated for their antiproliferative activities against various human cancer cell lines. Modifications to the compound, such as replacing the acetamide group with an alkylurea moiety, have shown to retain antiproliferative activity and inhibit the PI3Ks and mTOR pathways while reducing acute oral toxicity. Additionally, some derivatives have demonstrated the ability to efficaciously inhibit tumor growth in mouse models, suggesting their potential as effective anticancer agents with low toxicity (Xiao-meng Wang et al., 2015).
Antioxidant Properties
Another research application of related compounds includes investigating their antioxidant properties. Triazolo-thiadiazoles, structurally similar to the compound , have been studied for their in vitro antioxidant activity using spectrophotometric methods. These studies have found that certain derivatives exhibit potent antioxidant activities compared to standard antioxidants in various assays, highlighting their potential as antioxidant agents (D. Sunil et al., 2010).
Antimicrobial and Antifungal Activities
Compounds structurally related to this compound have also been synthesized and evaluated for their antimicrobial and antifungal activities. For example, a new series of derivatives were screened for in vitro antibacterial, antifungal, and anti-tuberculosis activities, demonstrating a wide range of pharmaceutical activities and potential for the development of new antimicrobial agents (B. MahyavanshiJyotindra et al., 2011).
Herbicidal Activity
In addition to medical applications, derivatives of this compound have been explored for their potential as herbicides. For instance, triazolopyrimidine-2-sulfonamide derivatives have been identified as potent acetohydroxyacid synthase inhibitors, a key enzyme in plant growth, indicating their utility in agricultural settings as herbicidal agents. Modifications to improve herbicidal activity and environmental degradation rates have been a focus, leading to compounds with promising herbicidal efficacy and safety profiles for crops such as rice, maize, and wheat (Chao-Nan Chen et al., 2009).
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN6OS/c20-14-6-4-13(5-7-14)11-22-18(27)12-28-19-24-23-17-9-8-16(25-26(17)19)15-3-1-2-10-21-15/h1-10H,11-12H2,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZURCDMRRCIRZMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NN3C(=NN=C3SCC(=O)NCC4=CC=C(C=C4)F)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.